Cas no 191419-06-4 (1H-Pyrazole-4-carboxylicacid, 3-cyano-5-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 3-cyano-5-methyl-
• CAS No: 191419-06-4
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 116001
• PubChem ID: 10582946
• Update Time: 2025-04-18

1H-Pyrazole-4-carboxylicacid, 3-cyano-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-cyano-5-methyl-
• 3-cyano-5-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid,3-cyano-5-methyl-(9CI)
• 191419-06-4
• DTXSID80441977

• Inchi： 1S/C6H5N3O2/c1-3-5(6(10)11)4(2-7)9-8-3/h1H3,(H,8,9)(H,10,11)
• InChI Key： QXSSOPPFRJECIH-UHFFFAOYSA-N
• SMILES： OC(C1C(C#N)=NNC=1C)=O

Computed Properties

• Exact Mass: 151.03825
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.77